Cas no 1169981-44-5 (3-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-1-[(naphthalen-1-yl)methyl]urea)

• Product Name: 3-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-1-[(naphthalen-1-yl)methyl]urea
• CAS No: 1169981-44-5
• MF: C₂₃H₂₃N₃O₃
• MW: 389.447025537491
• CID: 5833726
• PubChem ID: 30378221
• Update Time: 2025-11-03

3-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-1-[(naphthalen-1-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-7-yl)-3-(naphthalen-1-ylmethyl)urea
• 3-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-1-[(naphthalen-1-yl)methyl]urea
• 1-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3-(naphthalen-1-ylmethyl)urea
• F5542-0028
• AKOS024513305
• 1169981-44-5
• VU0647008-1

• Inchi： 1S/C23H23N3O3/c1-23(2)14-29-20-11-10-17(12-19(20)26-21(23)27)25-22(28)24-13-16-8-5-7-15-6-3-4-9-18(15)16/h3-12H,13-14H2,1-2H3,(H,26,27)(H2,24,25,28)
• InChI Key： ZBPSOQNEABYWFB-UHFFFAOYSA-N
• SMILES： N(C1=CC=C2OCC(C)(C)C(=O)NC2=C1)C(NCC1=C2C(C=CC=C2)=CC=C1)=O

Computed Properties

• Exact Mass: 389.17394160g/mol
• Monoisotopic Mass: 389.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 79.5Ų

Additional information on 3-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-1-[(naphthalen-1-yl)methyl]urea

3-(3,3-Dimethyl-4-Oxo-2,3,4,5-Tetrahydro-1,5-Benzoxazepin-7-Yl)-1-[(Naphthalen-1-Yl)Methyl]Urea: A Comprehensive Overview

The compound with CAS No. 1169981-44-5, known as 3-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-1-[(naphthalen-1-yl)methyl]urea, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic applications, particularly in the realm of anticancer drug development.

The benzoxazepine core of this molecule is a key structural element that contributes to its stability and bioactivity. The naphthalene substituent further enhances its electronic properties, making it an ideal candidate for exploring novel drug delivery systems. Researchers have employed advanced computational methods to study the electronic distribution and molecular interactions of this compound, revealing insights into its potential as a modulator of cellular signaling pathways.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of Michael addition and cyclization reactions. These methods not only improve the yield but also allow for precise control over the stereochemistry of the product. The incorporation of dimethylamino groups has been shown to significantly influence the molecule's solubility and bioavailability, which are critical factors for drug design.

In terms of biological activity, this compound has demonstrated potent antiproliferative effects against various cancer cell lines. Preclinical studies have revealed that it selectively inhibits the growth of tumor cells by targeting key enzymes involved in cell cycle regulation. Additionally, its ability to induce apoptosis in cancer cells suggests a potential role in combination therapies for oncology.

The naphthalene moiety within the molecule plays a crucial role in enhancing its photostability and fluorescence properties. This feature makes it an attractive candidate for applications in bioimaging and sensing technologies. Recent research has explored its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments, highlighting its versatility across multiple disciplines.

Moreover, the urea group at the terminus of the molecule contributes to its hydrogen bonding capabilities, which are essential for interactions with biological targets. This functional group has been implicated in modulating the compound's pharmacokinetic profiles, ensuring optimal distribution and retention within the body.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on optimizing the formulation of this compound for clinical trials. Advanced drug delivery systems, such as lipid nanoparticles and polymeric micelles, have been investigated to enhance its therapeutic efficacy while minimizing side effects.

In conclusion, 3-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-Yl)-1-[(Naphthalen-Yl)Methyl]Urea represents a promising lead compound with multifaceted applications in medicine and technology. Its unique structure and diverse functional groups make it an invaluable subject for ongoing research and development efforts.